Cas no 111712-01-7 (N-benzenesulphonyl-4-pentenoylamide)

• Product Name: N-benzenesulphonyl-4-pentenoylamide
• CAS No: 111712-01-7
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 2882906
• Update Time: 2023-08-10

N-benzenesulphonyl-4-pentenoylamide Chemical and Physical Properties

Names and Identifiers

• N-benzenesulphonyl-4-pentenoylamide

• Inchi： 1S/C11H13NO3S/c1-2-3-9-11(13)12-16(14,15)10-7-5-4-6-8-10/h2,4-8H,1,3,9H2,(H,12,13)
• InChI Key： VSRZERUIHASWEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(CCC=C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6